N-(4-fluorobenzyl)-2-(2,3,5-trimethylphenoxy)acetamide

• IUPAC Name: N-[(4-fluorophenyl)methyl]-2-(2,3,5-trimethylphenoxy)acetamide
• InChI: InChI=1S/C18H20FNO2/c1-12-8-13(2)14(3)17(9-12)22-11-18(21)20-10-15-4-6-16(19)7-5-15/h4-9H,10-11H2,1-3H3,(H,20,21)
• InChI Key: XWXYHVNCWWHXIW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1)OCC(=O)NCC2=CC=C(C=C2)F)C)C
• Molecular Formula: C18H20FNO2
• Molecular Weight: 301.4 g/mol

Description

N-(4-fluorobenzyl)-2-(2,3,5-trimethylphenoxy)acetamide, also known as TAK-659, is a small molecule inhibitor that has been developed for the treatment of B-cell malignancies. This compound has shown promise in preclinical studies and is currently being evaluated in clinical trials.

Mechanism of Action

N-(4-fluorobenzyl)-2-(2,3,5-trimethylphenoxy)acetamide binds to the active site of BTK and prevents its activation by phosphorylation. This leads to the inhibition of downstream signaling pathways that are involved in the survival and proliferation of B-cells. Additionally, N-(4-fluorobenzyl)-2-(2,3,5-trimethylphenoxy)acetamide has been shown to induce apoptosis (programmed cell death) in B-cell malignancies.
Biochemical and Physiological Effects:
In preclinical studies, N-(4-fluorobenzyl)-2-(2,3,5-trimethylphenoxy)acetamide has been shown to inhibit the growth of B-cell malignancies both in vitro and in vivo. This compound has also been shown to enhance the activity of other anti-cancer agents such as rituximab and venetoclax. Additionally, N-(4-fluorobenzyl)-2-(2,3,5-trimethylphenoxy)acetamide has been shown to have minimal effects on normal B-cells and other immune cells.

Advantages and Limitations for Lab Experiments

One advantage of using N-(4-fluorobenzyl)-2-(2,3,5-trimethylphenoxy)acetamide in lab experiments is its specificity for BTK. This allows for the selective inhibition of B-cell signaling pathways without affecting other signaling pathways in the cell. However, one limitation of this compound is its potential for off-target effects, which may lead to unwanted side effects.

Future Directions

There are several future directions for the development of N-(4-fluorobenzyl)-2-(2,3,5-trimethylphenoxy)acetamide. One direction is the evaluation of its efficacy in clinical trials for the treatment of B-cell malignancies. Another direction is the optimization of its pharmacokinetic properties to improve its bioavailability and reduce the potential for off-target effects. Additionally, the combination of N-(4-fluorobenzyl)-2-(2,3,5-trimethylphenoxy)acetamide with other anti-cancer agents may lead to improved therapeutic outcomes. Finally, the development of more potent and selective BTK inhibitors may lead to the discovery of new therapeutic strategies for the treatment of B-cell malignancies.

Synthesis Methods

The synthesis of N-(4-fluorobenzyl)-2-(2,3,5-trimethylphenoxy)acetamide involves the reaction of 4-fluorobenzylamine with 2-(2,3,5-trimethylphenoxy)acetyl chloride in the presence of a base. The reaction is carried out in an organic solvent such as dichloromethane or tetrahydrofuran. The product is then purified by column chromatography to obtain the desired compound.

Scientific Research Applications

N-(4-fluorobenzyl)-2-(2,3,5-trimethylphenoxy)acetamide has been shown to inhibit the activity of BTK (Bruton's tyrosine kinase), a key enzyme in the B-cell receptor signaling pathway. This pathway plays a critical role in the survival and proliferation of B-cells, which are involved in the development of various B-cell malignancies such as chronic lymphocytic leukemia (CLL) and non-Hodgkin's lymphoma (NHL). Therefore, the inhibition of BTK by N-(4-fluorobenzyl)-2-(2,3,5-trimethylphenoxy)acetamide has the potential to be an effective therapeutic strategy for the treatment of these malignancies.